Cas no 2029832-25-3 (1-(difluoromethyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(difluoromethyl)cyclopropane-1-carbonitrile
• CAS No: 2029832-25-3
• MF: C₅H₅F₂N
• MW: 117.096708059311
• CID: 5375786
• PubChem ID: 121207412
• Update Time: 2025-06-15

1-(difluoromethyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarbonitrile, 1-(difluoromethyl)-
• 1-(difluoromethyl)cyclopropane-1-carbonitrile

• Inchi： 1S/C5H5F2N/c6-4(7)5(3-8)1-2-5/h4H,1-2H2
• InChI Key： NFEVFYZJJLBGDV-UHFFFAOYSA-N
• SMILES： C1(C(F)F)(C#N)CC1

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 154.9±15.0 °C(Predicted)

Additional information on 1-(difluoromethyl)cyclopropane-1-carbonitrile

Professional Introduction to 1-(difluoromethyl)cyclopropane-1-carbonitrile (CAS No. 2029832-25-3)

1-(difluoromethyl)cyclopropane-1-carbonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and chemical properties. This compound, identified by its CAS number 2029832-25-3, features a cyclopropane ring substituted with a difluoromethyl group and a nitrile functional group at the terminal position. The presence of these specific moieties imparts distinct reactivity and potential applications, making it a subject of extensive study in synthetic chemistry and drug discovery.

The cyclopropane ring is a three-membered carbon heterocycle known for its high ring strain, which can be exploited in various chemical transformations. The incorporation of a difluoromethyl group enhances the electronic properties of the molecule, influencing its interactions with biological targets. Additionally, the nitrile group introduces polarity and potential sites for further functionalization, broadening the compound's utility in synthetic pathways.

In recent years, there has been growing interest in the development of novel compounds with fluorinated substituents due to their ability to modulate pharmacokinetic and pharmacodynamic properties. The difluoromethyl group, in particular, is recognized for its role in increasing metabolic stability, improving binding affinity, and enhancing lipophilicity in drug candidates. These attributes have made such compounds valuable scaffolds in medicinal chemistry.

The structural motif of 1-(difluoromethyl)cyclopropane-1-carbonitrile has been explored in various contexts, including the synthesis of bioactive molecules. For instance, studies have demonstrated its potential as an intermediate in the preparation of heterocyclic compounds that exhibit pharmaceutical activity. The cyclopropane ring's strain can be released through ring-opening reactions, allowing for the construction of more complex molecular architectures.

Recent research has also highlighted the compound's utility in agrochemical applications. The combination of the difluoromethyl group and the nitrile functionality provides a versatile platform for designing molecules that interact with biological targets in plants. Such interactions can lead to the development of novel pesticides or herbicides with improved efficacy and selectivity.

The synthesis of 1-(difluoromethyl)cyclopropane-1-carbonitrile involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include the introduction of the difluoromethyl group via cross-coupling reactions or direct fluorination methods, followed by functionalization at the nitrile position. Advances in catalytic systems have enabled more efficient and sustainable synthetic strategies, aligning with green chemistry principles.

In terms of biological activity, preliminary studies on derivatives of this compound have shown promising results in various disease models. The unique structural features are thought to contribute to interactions with enzymes or receptors involved in metabolic pathways. Further investigation is warranted to fully elucidate its potential therapeutic applications.

The compound's stability under different conditions is another area of interest. The presence of both electron-withdrawing and electron-donating groups affects its reactivity and shelf life. Understanding these properties is crucial for industrial-scale production and application, ensuring consistent performance across various settings.

As research continues to evolve, new methodologies for studying 1-(difluoromethyl)cyclopropane-1-carbonitrile are being developed. Techniques such as computational modeling and high-resolution spectroscopy provide valuable insights into its behavior at both molecular and macroscopic levels. These advancements will undoubtedly contribute to a deeper understanding of its applications and limitations.

In conclusion, 1-(difluoromethyl)cyclopropane-1-carbonitrile (CAS No. 2029832-25-3) represents a fascinating compound with diverse potential uses in pharmaceuticals and agrochemicals. Its unique structure, characterized by a cyclopropane ring substituted with a difluoromethyl group and a nitrile functional group, offers opportunities for innovative chemical synthesis and biological exploration. Continued research into this molecule will likely uncover further applications that underscore its significance in modern chemistry.